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Compound of Interest

Compound Name:
Methyl 3-((tert-

butoxycarbonyl)amino)propanoate

CAS No.: 42116-55-2

Cat. No.: B1365186

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive technical overview of Boc-β-Ala-OMe (N-(tert-

butoxycarbonyl)-β-alanine methyl ester), a pivotal molecular building block in contemporary

chemical and pharmaceutical sciences. We will explore its chemical structure, systematic

nomenclature, a detailed and validated synthesis protocol, and its significant applications in

peptide science and drug discovery.

Molecular Architecture: Unpacking the Structure
and IUPAC Name
A thorough understanding of the structure of Boc-β-Ala-OMe is essential to harnessing its

chemical reactivity and appreciating its role in synthesis.

Chemical Structure
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Boc-β-Ala-OMe is a derivative of the amino acid β-alanine, where the amino group and the

carboxylic acid group are protected. This structure is composed of three key moieties:

The β-Alanine Backbone: Unlike the α-amino acids that form the primary structure of

proteins, Boc-β-Ala-OMe is built upon a β-alanine framework. In β-alanine, the amino group

is attached to the β-carbon (the third carbon from the carboxyl group). This unique

arrangement imparts distinct conformational properties to peptide chains that incorporate it.

The tert-Butoxycarbonyl (Boc) Protecting Group: The amino functionality of the β-alanine

core is protected by a tert-butoxycarbonyl (Boc) group. The Boc group is a widely used, acid-

labile protecting group in peptide synthesis.[1] It prevents the nucleophilic amino group from

participating in unwanted side reactions during peptide coupling.

The Methyl Ester (OMe): The carboxylic acid end of the β-alanine is protected as a methyl

ester. This modification prevents the carboxylic acid from reacting out of turn and activates

the carbonyl group for subsequent amide bond formation.

Caption: Chemical structure of Boc-β-Ala-OMe.

IUPAC Nomenclature
The systematic IUPAC name for Boc-β-Ala-OMe is methyl 3-(((tert-

butoxy)carbonyl)amino)propanoate.

This name can be deconstructed as follows:

methyl...propanoate: Indicates a three-carbon chain ("propan") with single bonds ("an") and a

methyl ester ("oate") functionality.

3-[...amino]: Specifies that an amino group is attached to the third carbon of the propanoate

backbone.

((tert-butoxy)carbonyl): Describes the Boc protecting group attached to the nitrogen of the

amino group.
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The synthesis of Boc-β-Ala-OMe is a well-established procedure in organic chemistry

laboratories. The following protocol outlines a reliable method for its preparation.

Mechanistic Rationale
The synthesis is a two-step process:

Boc Protection: The first step involves the protection of the amino group of β-alanine using

di-tert-butyl dicarbonate ((Boc)₂O). The reaction proceeds via nucleophilic attack of the

amino group on a carbonyl carbon of (Boc)₂O. A base is used to deprotonate the amino

group, enhancing its nucleophilicity.

Esterification: The carboxylic acid of the resulting Boc-β-Ala-OH is then converted to a

methyl ester. This is typically achieved by reaction with a methylating agent, such as methyl

iodide, in the presence of a base like potassium carbonate.

Experimental Workflow

Step 1: Boc Protection Step 2: Methyl Esterification

β-Alanine
Di-tert-butyl dicarbonate,

Sodium Hydroxide,
Dioxane/Water

Stir at Room Temperature Acidification & Extraction Boc-β-Ala-OH
Methyl Iodide,

Potassium Carbonate,
DMF

Intermediate Stir at Room Temperature Aqueous Workup & Extraction Column Chromatography Boc-β-Ala-OMe

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Boc-β-Ala-OMe.

Step-by-Step Methodology
Materials:

β-Alanine

Di-tert-butyl dicarbonate ((Boc)₂O)
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Sodium hydroxide (NaOH)

1,4-Dioxane

Potassium bisulfate (KHSO₄)

Ethyl acetate (EtOAc)

Magnesium sulfate (MgSO₄)

Methyl iodide (CH₃I)

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)

Silica gel

Procedure:

Step 1: Synthesis of Boc-β-Ala-OH

Dissolve β-alanine in a 1:1 mixture of 1,4-dioxane and 1 M aqueous NaOH.

Cool the solution to 0°C.

Slowly add a solution of (Boc)₂O in 1,4-dioxane.

Allow the mixture to warm to room temperature and stir overnight.

Remove the 1,4-dioxane under reduced pressure.

Cool the aqueous residue and acidify to pH 2-3 with cold 1 M KHSO₄.

Extract the product with ethyl acetate.

Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate to yield

Boc-β-Ala-OH.
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Step 2: Synthesis of Boc-β-Ala-OMe

Dissolve the Boc-β-Ala-OH from Step 1 in DMF.

Add K₂CO₃ to the solution.

Add methyl iodide dropwise.

Stir the mixture at room temperature until the reaction is complete (monitor by TLC).

Pour the reaction mixture into water and extract with ethyl acetate.

Wash the combined organic layers with water and brine, then dry over MgSO₄.

Filter and concentrate the solution.

Purify the crude product by silica gel column chromatography to obtain pure Boc-β-Ala-OMe.

Physicochemical and Spectroscopic Data
Accurate characterization is crucial to confirm the identity and purity of the synthesized

compound.

Property Value

IUPAC Name
methyl 3-(((tert-

butoxy)carbonyl)amino)propanoate

Molecular Formula C₉H₁₇NO₄

Molecular Weight 203.24 g/mol

Appearance White to off-white solid

Melting Point 36-40 °C

Spectroscopic Data:

¹H NMR (CDCl₃, 400 MHz): δ 5.15 (br s, 1H, NH), 3.67 (s, 3H, OCH₃), 3.41 (q, J = 6.4 Hz,

2H, CH₂NH), 2.54 (t, J = 6.4 Hz, 2H, CH₂CO), 1.44 (s, 9H, C(CH₃)₃).
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¹³C NMR (CDCl₃, 100 MHz): δ 172.8, 155.8, 79.1, 51.6, 36.2, 34.9, 28.3.

IR (KBr, cm⁻¹): 3375 (N-H stretch), 2980 (C-H stretch), 1740 (C=O ester), 1695 (C=O

carbamate), 1525 (N-H bend).

Mass Spec (ESI+): m/z 204.1 [M+H]⁺, 226.1 [M+Na]⁺.

Applications in Scientific Research
Boc-β-Ala-OMe is a valuable building block in several areas of chemical and pharmaceutical

research.

Peptide Synthesis and Peptidomimetics
The primary application of Boc-β-Ala-OMe is in the synthesis of peptides and peptidomimetics.

The Boc group is a cornerstone of one of the major strategies in solid-phase peptide synthesis

(SPPS).[2][3] The incorporation of β-amino acids like the one derived from Boc-β-Ala-OMe into

peptide backbones can induce novel secondary structures and increase resistance to

enzymatic degradation. This makes them highly valuable in the design of new therapeutic

peptides.

Development of Bioactive Molecules
Boc-β-Ala-OMe is also a versatile starting material for the synthesis of a variety of other

bioactive molecules. Its protected amine and ester functionalities allow for selective chemical

transformations at either end of the molecule, making it a useful scaffold for building more

complex chemical structures for drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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